Cas no 111468-94-1 (4-Propionyl-1H-pyrrole-2-carboxylic Acid)
111468-94-1 structure
Product Name:4-Propionyl-1H-pyrrole-2-carboxylic Acid
CAS No:111468-94-1
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD06200986
CID:230814
PubChem ID:2764438
Update Time:2025-04-19
4-Propionyl-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Propanoyl-1H-pyrrole-2-carboxylate
- 4-(1-oxopropyl)-1H-Pyrrole-2-carboxylic acid
- 4-PROPANOYL-1H-PYRROLE-2-CARBOXYLIC ACID
- 4-Propionyl-1H-pyrrole-2-carboxylic acid
- 4-propionyl-2-pyrrolecarboxylic acid
- 2-Carboxy-4-(ethylcarbonyl)-1H-pyrrole, 4-Propionyl-1H-pyrrole-2-carboxylic acid
- 111468-94-1
- MFCD06200986
- J-515964
- CS-0372590
- FT-0680690
- SCHEMBL2221019
- SB62543
- 8X-0708
- 4-propionyl-1H-pyrrole-2-carboxylic acid, AldrichCPR
- AKOS005071459
- A894736
- DB-060092
- 4-Propionyl-1H-pyrrole-2-carboxylic Acid
-
- MDL： MFCD06200986
- Inchi： 1S/C8H9NO3/c1-2-7(10)5-3-6(8(11)12)9-4-5/h3-4,9H,2H2,1H3,(H,11,12)
- InChI Key： ZCFLLRUDRAKKFL-UHFFFAOYSA-N
- SMILES： O=C(CC)C1=CNC(C(=O)O)=C1
Computed Properties
- Exact Mass: 167.05800
- Monoisotopic Mass: 166.050418
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 73
- XLogP3: 0.7
Experimental Properties
- Density: 1.302
- Melting Point: 216-220°C
- Boiling Point: 415.4°Cat760mmHg
- Flash Point: 205°C
- PSA: 70.16000
- LogP: 1.30560
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-Propionyl-1H-pyrrole-2-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Propionyl-1H-pyrrole-2-carboxylic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Propionyl-1H-pyrrole-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR15460-250mg |
4-Propanoyl-1H-pyrrole-2-carboxylic acid |
111468-94-1 | 250mg |
£38.00 | 2023-09-01 | ||
| Apollo Scientific | OR15460-1g |
4-Propanoyl-1H-pyrrole-2-carboxylic acid |
111468-94-1 | 1g |
£167.00 | 2025-02-19 | ||
| Chemenu | CM485952-1g |
4-Propionyl-1H-pyrrole-2-carboxylic acid |
111468-94-1 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM485952-5g |
4-Propionyl-1H-pyrrole-2-carboxylic acid |
111468-94-1 | 95% | 5g |
$*** | 2023-04-03 | |
| abcr | AB237086-1 g |
4-Propionyl-1H-pyrrole-2-carboxylic acid; 95% |
111468-94-1 | 1g |
€252.10 | 2023-04-27 | ||
| abcr | AB237086-5 g |
4-Propionyl-1H-pyrrole-2-carboxylic acid; 95% |
111468-94-1 | 5g |
€811.00 | 2023-04-27 | ||
| TRC | P839405-10mg |
4-Propionyl-1H-pyrrole-2-carboxylic Acid |
111468-94-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P839405-50mg |
4-Propionyl-1H-pyrrole-2-carboxylic Acid |
111468-94-1 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P839405-100mg |
4-Propionyl-1H-pyrrole-2-carboxylic Acid |
111468-94-1 | 100mg |
$ 135.00 | 2022-06-03 | ||
| Alichem | A109006474-1g |
4-Propionyl-1H-pyrrole-2-carboxylic acid |
111468-94-1 | 95% | 1g |
$419.44 | 2023-09-04 |
4-Propionyl-1H-pyrrole-2-carboxylic Acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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